Cas no 1805505-26-3 (4-Bromo-5-nitropyridine-3-methanol)

• Product Name: 4-Bromo-5-nitropyridine-3-methanol
• CAS No: 1805505-26-3
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4900844
• Update Time: 2025-07-28

4-Bromo-5-nitropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-nitropyridine-3-methanol

• Inchi： 1S/C6H5BrN2O3/c7-6-4(3-10)1-8-2-5(6)9(11)12/h1-2,10H,3H2
• InChI Key： MYCZVUMVQDWFEG-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=CC=1CO)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.5
• Topological Polar Surface Area: 78.9

Additional information on 4-Bromo-5-nitropyridine-3-methanol

Introduction to 4-Bromo-5-nitropyridine-3-methanol (CAS No. 1805505-26-3)

4-Bromo-5-nitropyridine-3-methanol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by its CAS number 1805505-26-3, belongs to the class of pyridine derivatives, which are widely recognized for their role in medicinal chemistry. The presence of both bromine and nitro functional groups, along with a hydroxymethyl substituent, makes this molecule a valuable intermediate in the synthesis of more complex pharmaceutical agents.

The< strong> bromo and< strong> nitro groups in 4-Bromo-5-nitropyridine-3-methanol introduce unique reactivity that allows for further functionalization through various chemical transformations. These include nucleophilic aromatic substitution, reduction, and coupling reactions, which are essential for constructing more intricate molecular frameworks. The< strong> hydroxymethyl group, located at the 3-position of the pyridine ring, provides an additional site for chemical manipulation, enabling the synthesis of ethers, esters, or other derivatives.

In recent years, there has been a growing interest in developing novel therapeutic agents derived from pyridine scaffolds due to their biological activity and metabolic stability. Researchers have explored various modifications of pyridine derivatives to enhance their pharmacological properties. For instance, studies have demonstrated that incorporating halogen atoms into the pyridine ring can improve binding affinity to biological targets, making these compounds attractive candidates for drug development.

The< strong> nitro group in 4-Bromo-5-nitropyridine-3-methanol is particularly noteworthy as it can be reduced to an amine group under specific conditions. This transformation is crucial for generating nitrogen-rich heterocycles, which are prevalent in many bioactive molecules. Additionally, the< strong> bromo substituent can be displaced by various nucleophiles, allowing for the introduction of different functional groups at strategic positions within the molecule. These features make 4-Bromo-5-nitropyridine-3-methanol a versatile building block for medicinal chemists seeking to design new drugs.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-Bromo-5-nitropyridine-3-methanol. For example, transition-metal-catalyzed cross-coupling reactions have enabled efficient connectivity between different molecular fragments. These reactions often require specialized reagents and conditions but offer high selectivity and yield, making them ideal for large-scale synthesis. Moreover, computational chemistry has played a pivotal role in predicting the reactivity and stability of this compound, allowing researchers to optimize synthetic routes before experimental validation.

The pharmaceutical industry has been particularly interested in exploring the potential of 4-Bromo-5-nitropyridine-3-methanol as a precursor for antiviral and anticancer agents. Pyridine derivatives have shown promise in inhibiting various enzymes and receptors involved in disease pathways. For instance, modifications of the pyridine core have led to compounds that disrupt viral replication or induce apoptosis in cancer cells. The< strong> hydroxymethyl,< strong> bromo, and< strong> nitro functional groups provide multiple points of modification to fine-tune the pharmacological profile of these derivatives.

In conclusion, 4-Bromo-5-nitropyridine-3-methanol (CAS No. 1805505-26-3) represents a significant compound in modern chemical synthesis and drug discovery. Its unique structural features and reactivity make it an invaluable intermediate for constructing complex pharmaceutical molecules. As research continues to uncover new applications for pyridine derivatives, 4-Bromo-5-nitropyridine-3-methanol is likely to remain a cornerstone in medicinal chemistry efforts aimed at developing innovative therapeutic agents.